Cas no 2137607-85-1 (7-propyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid)

• Product Name: 7-propyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• CAS No: 2137607-85-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6297422
• PubChem ID: 165834402
• Update Time: 2025-06-13

7-propyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-propyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• EN300-1104777
• 2137607-85-1
• 7-propyl-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-2-3-7-4-8(10(14)15)13-9(5-7)11-6-12-13/h4-6H,2-3H2,1H3,(H,14,15)
• InChI Key： BPDQYLCVMOMSAI-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=NC=NN21)CCC)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.5Ų

Additional information on 7-propyl-1,2,4triazolo1,5-apyridine-5-carboxylic acid

Recent Advances in the Study of 7-Propyl-1,2,4-Triazolo[1,5-a]Pyridine-5-Carboxylic Acid (CAS: 2137607-85-1)

The compound 7-propyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS: 2137607-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 7-propyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its triazolopyridine core structure is particularly attractive for drug design due to its ability to interact with various biological targets, including enzymes and receptors. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 7-propyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid exhibits promising biological activities. For instance, it has shown inhibitory effects against specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may possess antimicrobial properties, making it a candidate for further investigation in infectious disease research.

The mechanism of action of 7-propyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid is currently under investigation. Molecular docking studies suggest that it binds to the active sites of target proteins, modulating their function. These findings are supported by structural-activity relationship (SAR) studies, which have identified key functional groups responsible for its bioactivity. Such insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 7-propyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further chemical modifications and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance this compound toward clinical applications.

In conclusion, 7-propyl-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid represents a promising scaffold for drug discovery. Its versatile chemical structure and demonstrated biological activities make it a valuable candidate for further research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating various diseases, thereby contributing to the advancement of chemical biology and medicinal chemistry.